Semduramicin sodium

Specification

• CAS No.: 119068-77-8
• Molecular Formula: C45H75NaO16
• Molecular Weight: 895.1 g/mol
• IUPAC Name: sodium;2-[(2R,3S,4S,5R,6S)-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-7-hydroxy-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-[(2S,5S,6R)-5-methoxy-6-methyloxan-2-yl]oxyoxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-3-methyloxan-2-yl]acetate
• Standard InChI: InChI=1S/C45H76O16.Na/c1-22-18-23(2)43(9,50)58-36(22)30-19-31(55-34-13-12-29(52-10)27(6)54-34)40(56-30)42(8)15-14-32(57-42)41(7)16-17-44(61-41)20-28(46)24(3)37(59-44)25(4)38-39(53-11)35(49)26(5)45(51,60-38)21-33(47)48;/h22-32,34-40,46,49-51H,12-21H2,1-11H3,(H,47,48);/q;+1/p-1/t22-,23+,24+,25+,26-,27+,28-,29-,30+,31-,32+,34-,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45+;/m0./s1
• Standard InChI Key: JXRFTGPGWGUBQB-LHOUOPCDSA-M
• Isomeric SMILES: C[C@H]1C[C@H]([C@@](O[C@@H]1[C@H]2C[C@@H]([C@@H](O2)[C@@]3(CC[C@@H](O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@@H](C)[C@H]6[C@@H]([C@H]([C@@H]([C@](O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)O[C@H]7CC[C@@H]([C@H](O7)C)OC)(C)O)C.[Na+]
• SMILES: CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+]
• Canonical SMILES: CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+]

Introduction

Production Method

Semduramicin sodium is produced through fermentation of Actinomadura spp. (ATCC 53664), resulting in the mycelial form of the compound that is incorporated into commercial feed additives. The European Food Safety Authority (EFSA) has evaluated the production strain and confirmed that there are no safety concerns regarding the production strain used for semduramicin sodium. The manufacturing process involves fermentation followed by extraction and purification steps to obtain the active ingredient at required purity levels for incorporation into premix formulations like Aviax 5%.

Mechanism of Action

As an ionophore antibiotic, semduramicin sodium exhibits selective antimicrobial activity. Scientific evaluations indicate that it is active against certain Gram-positive bacteria, while Gram-negative bacteria demonstrate natural resistance to this compound. This selective activity profile is characteristic of ionophore antibiotics, which typically function by disrupting ion transport across cell membranes.

Importantly, research has established that the use of semduramicin sodium as a feed additive is unlikely to increase the shedding of pathogenic bacteria including Salmonella, Escherichia coli, and Campylobacter. Additionally, studies have found no evidence that it induces resistance or cross-resistance to antimicrobials used in human and animal medicine. This favorable resistance profile contributes to its continued utility in veterinary applications.

Applications in Veterinary Medicine

Coccidiosis Prevention in Poultry

The primary application of semduramicin sodium is in the prevention of coccidiosis in broiler chickens. Specifically, it is indicated for prevention of coccidiosis caused by multiple Eimeria species including E. tenella, E. acervulina, E. maxima, E. necatrix, E. brunetti, and E. mitis. These parasites cause significant economic losses in poultry production through reduced growth rates, impaired feed conversion, and increased mortality.

When incorporated into poultry feed at recommended concentrations, semduramicin sodium effectively controls coccidia populations in the intestinal tract, preventing clinical disease while allowing birds to develop natural immunity to these parasites. It is important to note that this compound is specifically indicated for prevention rather than treatment of established coccidial infections.

Regulatory Status and Residue Monitoring

Semduramicin sodium is subject to regulatory oversight in various jurisdictions worldwide. In Canada, it is classified as an over-the-counter medicating ingredient with specific approved claims and usage parameters. The European Union has conducted multiple safety assessments through EFSA to establish appropriate regulatory frameworks for this compound.

Regular monitoring of semduramicin sodium residues in food products is essential to ensure compliance with established maximum residue limits. Analytical methods such as high-performance liquid chromatography (HPLC) are employed for detection and quantification of residues. Reference materials for analytical testing are available at concentrations of 100 μg/ml in acetonitrile.

While exposure to semduramicin sodium residues in food is generally considered low risk when regulatory limits are adhered to, excessive exposure may potentially lead to adverse health effects. This underscores the importance of strict adherence to established withdrawal periods and dosing guidelines.

Drug Interactions and Compatibilities

Understanding drug interactions and feed compatibilities is crucial for the safe and effective use of semduramicin sodium. Documented compatibilities and incompatibilities include:

Compatible With	Incompatible With
Bacitracin (as bacitracin methylenedisalicylate) at 55 mg/kg	Tiamulin
Virginiamycin	Pellet-binding agents (except Lignosol and Agri-Colloid)

When using semduramicin sodium in combination with compatible drugs, the longer withdrawal time among the combined drugs must be observed and clearly indicated on feed labels. Additionally, users should be aware that the drug is specifically intended for prevention rather than treatment of coccidiosis, and veterinary consultation is recommended if losses exceed 0.5% in a 2-day period.